2-methoxyphenyl 2,4-dichlorobenzoate

• IUPAC Name: (2-methoxyphenyl) 2,4-dichlorobenzoate
• InChI: InChI=1S/C14H10Cl2O3/c1-18-12-4-2-3-5-13(12)19-14(17)10-7-6-9(15)8-11(10)16/h2-8H,1H3
• InChI Key: NRAOZWXWZNQVBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O3
• Molecular Weight: 297.1 g/mol

Description

"2-methoxyphenyl 2,4-dichlorobenzoate" is a compound that involves a methoxyphenyl group attached to a dichlorobenzoate moiety. While direct studies on this specific compound are scarce, research on similar molecules provides valuable insights into its potential chemical behavior, synthesis routes, and properties.

Synthesis Analysis

The synthesis of compounds similar to "this compound" often involves reactions like nucleophilic substitution, esterification, and oxidation reactions. An example is the preparation of 2-Methoxycarbonylphenylsulphonic chloride, an intermediate in herbicide synthesis, from 2-chlorobenzoic acid through a sequence of reactions including nucleophilic substitution and esterification (Huang Er-fang, 2007).

Molecular Structure Analysis

The molecular structure of compounds bearing methoxyphenyl groups shows significant influence from the methoxy group on the geometry of the benzene ring, as supported by crystal structure studies and ab initio calculations. The methoxy group interacts strongly with the ring via resonance effects, causing significant deformations of exo-cyclic bond angles due to steric hindrance (T. M. Krygowski et al., 1994).

Chemical Reactions and Properties

Chemical reactions involving compounds with methoxyphenyl and dichlorobenzoate units can be diverse. For instance, organophosphorus compounds involving methoxyphenyl groups react with dihydroxy compounds to form dioxaphospholane derivatives, indicating a potential route for functional group transformations relevant to similar structures (R. Shabana et al., 1994).

Physical Properties Analysis

While specific physical properties of "this compound" are not directly reported, related compounds exhibit properties influenced by their molecular structures. For example, crystallographic analyses reveal how intramolecular hydrogen bonding and molecular geometry affect the physical state and stability of similar organic molecules (Luke Nye et al., 2013).

Chemical Properties Analysis

The chemical properties of methoxyphenyl and dichlorobenzoate compounds are characterized by their reactivity towards various organic synthesis reactions. The presence of methoxy and dichlorobenzoate groups can influence electrophilic and nucleophilic reactivity, impacting the synthesis and modification of these compounds. Studies on similar molecules highlight how functional groups and molecular geometry dictate chemical behavior and reactivity patterns (A. A. Núñez Magro et al., 2010).